Cas no 37696-03-0 (3-(2-phenylethynyl)benzonitrile)

3-(2-phenylethynyl)benzonitrile structure
37696-03-0 structure
Product Name:3-(2-phenylethynyl)benzonitrile
CAS No:37696-03-0
MF:C15H9N
MW:203.238663434982
CID:1485639
PubChem ID:15879939
Update Time:2025-04-21

3-(2-phenylethynyl)benzonitrile Chemical and Physical Properties

Names and Identifiers

    • 3-(2-phenylethynyl)benzonitrile
    • 3-Cyanodiphenyl acetylene
    • 3-Cyanodiphenylacetylen
    • 3-PHENYLETHYNYL-BENZONITRILE
    • 3-(phenylethynyl)benzonitrile
    • (3-cyanophenyl)phenylacetylene
    • DB-315582
    • DTXSID70579076
    • 37696-03-0
    • SCHEMBL10656211
    • Inchi: 1S/C15H9N/c16-12-15-8-4-7-14(11-15)10-9-13-5-2-1-3-6-13/h1-8,11H
    • InChI Key: GDWRKTTYUZRBEW-UHFFFAOYSA-N
    • SMILES: N#CC1=CC=CC(C#CC2C=CC=CC=2)=C1

Computed Properties

  • Exact Mass: 203.07357
  • Monoisotopic Mass: 203.073499291g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 0
  • Complexity: 328
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.7
  • Topological Polar Surface Area: 23.8Ų

Experimental Properties

  • PSA: 23.79

3-(2-phenylethynyl)benzonitrile Pricemore >>

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